Ceramide trihexosides (bottom spot)
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Overview
Description
Ceramide trihexosides (bottom spot), also known as Ceramide trihexosides (bottom spot), is a useful research compound. Its molecular formula is C60H113NO19 and its molecular weight is 1153 (2-hydroxytetracosanoyl). The purity is usually 95%.
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properties
Product Name |
Ceramide trihexosides (bottom spot) |
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Molecular Formula |
C60H113NO19 |
Molecular Weight |
1153 (2-hydroxytetracosanoyl) |
Appearance |
Unit:500 ugSolvent:nonePurity:98+%Physical solid |
synonyms |
CTH with hydroxy fatty acid side chain |
Origin of Product |
United States |
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